![molecular formula C7H10N2O2 B1278577 tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione CAS No. 4705-52-6](/img/structure/B1278577.png)
tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione
Overview
Description
Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is a type of imidazo[1,5-a]pyridine, which is a significant structural component of a large number of agrochemicals and pharmaceuticals . The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades .
Synthesis Analysis
A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . A one-pot protocol for the synthesis of tetrahydroimidazo[1,2-a]pyridines was developed by condensing various 1, n-diamines, 1,1-bis(methylthio)-2-nitroethene, substituted salicylaldehyde, and malononitrile or alkyl cyanoacetate at reflux condition in ethanol .Chemical Reactions Analysis
Imidazo[1,5-a]pyridine construction involves various chemical reactions such as cyclocondensation, cycloaddition, oxidative cyclization, and transannulation . Electro-synthesis through a one-pot three-component condensation of corresponding aldehydes, Meldrum’s acid, and 2-(nitromethylene)imidazolidine resulted in a series of novel tetrahydroimidazo[1,2-a]pyridine-5(1H)-one derivatives .Scientific Research Applications
Pharmaceuticals and Agrochemicals
Imidazo[1,5-a]pyridine, a structural component of tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, is found in a large number of pharmaceuticals and agrochemicals . It has been a subject of intense research for numerous decades .
Synthetic Methodologies
The synthesis of imidazo[1,5-a]pyridine has been developed involving various transformations, including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions . These methodologies allow convenient access to imidazo[1,5-a]pyridine from readily available starting materials .
One-Pot Synthesis
A novel Mg3N2-assisted one-pot annulation strategy has been developed for the synthesis of imidazo[1,5-a]pyridines . This method involves a cyclo-condensation reaction of 2-pyridyl ketones with alkyl glyoxylates or aldehydes .
Optoelectronic Devices
Imidazo[1,5-a]pyridine derivatives have been used in the development of optoelectronic devices . Their luminescent properties make them suitable for use in these applications .
Sensors
These compounds have also found applications in the development of sensors . Their unique properties can be harnessed to detect specific substances or measure certain parameters .
Anti-Cancer Drugs
Imidazo[1,5-a]pyridine derivatives have shown promise in the field of oncology . They have been used in the development of anti-cancer drugs .
Confocal Microscopy and Imaging
The luminescent properties of imidazo[1,5-a]pyridine derivatives make them useful as emitters for confocal microscopy and imaging . This allows for detailed visualization of biological structures .
Materials Science
Imidazo[1,5-a]pyridine and its derivatives play a crucial role in many areas of research, including materials science . They have been used in the design of different metal complexes and other materials .
Mechanism of Action
Target of Action
Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione is reported to be a potent inhibitor of Heparanase 1 (HPSE1) . HPSE1 is an enzyme that plays a crucial role in cancer progression and proteinuric kidney diseases .
Mode of Action
It is known to inhibit the activity of hpse1 . The inhibition of HPSE1 can lead to the suppression of tumor growth, metastasis, and angiogenesis, thereby making it a potential therapeutic target against cancer .
Biochemical Pathways
The biochemical pathways affected by Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione are primarily related to its inhibitory effect on HPSE1 . By inhibiting HPSE1, it can potentially disrupt the degradation of heparan sulfate proteoglycans (HSPGs), which play a key role in cell growth, differentiation, adhesion, and migration .
Result of Action
The inhibition of HPSE1 by Tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione can result in the suppression of tumor growth, metastasis, and angiogenesis . This suggests that the compound could have potential therapeutic applications in the treatment of cancer and proteinuric kidney diseases .
properties
IUPAC Name |
6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c10-6-5-3-1-2-4-9(5)7(11)8-6/h5H,1-4H2,(H,8,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBCSJOKGNDNJKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(C1)C(=O)NC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00442981 |
Source
|
| Record name | tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00442981 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione | |
CAS RN |
4705-52-6 |
Source
|
| Record name | tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00442981 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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